Cas no 1099677-29-8 (2-(3-methylbutyl)-2,3-dihydro-1H-isoindol-5-amine)

• Product Name: 2-(3-methylbutyl)-2,3-dihydro-1H-isoindol-5-amine
• CAS No: 1099677-29-8
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 4571911
• Update Time: 2025-09-12

2-(3-methylbutyl)-2,3-dihydro-1H-isoindol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylbutyl)-2,3-dihydro-1H-isoindol-5-amine

• Inchi： 1S/C13H20N2/c1-10(2)5-6-15-8-11-3-4-13(14)7-12(11)9-15/h3-4,7,10H,5-6,8-9,14H2,1-2H3
• InChI Key： IVAPZPHQPAQHHW-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(N)C=C2)CN1CCC(C)C

Additional information on 2-(3-methylbutyl)-2,3-dihydro-1H-isoindol-5-amine

Compound CAS No. 1099677-29-8: 2-(3-Methylbutyl)-2,3-Dihydro-1H-Isoindol-5-Amine

The compound with CAS No. 1099677-29-8, known as 2-(3-methylbutyl)-2,3-dihydro-1H-isoindol-5-amine, is a structurally unique organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoindoles, which are bicyclic aromatic systems with diverse applications in drug discovery and materials science. The isoindole core of this molecule provides a rigid framework that can be further functionalized to explore its potential in various biological and chemical contexts.

Recent studies have highlighted the importance of isoindole derivatives in medicinal chemistry due to their ability to modulate protein-protein interactions (PPIs), a challenging yet critical area in drug development. The 2-(3-methylbutyl) substituent in this compound introduces steric bulk and hydrophobicity, which could enhance its binding affinity to target proteins. Additionally, the presence of the amine group at the 5-position of the isoindole ring suggests potential for hydrogen bonding interactions, a key feature in many bioactive molecules.

One of the most promising applications of CAS No. 1099677-29-8 lies in its potential as a PPI inhibitor. PPIs are involved in numerous cellular processes, including signal transduction and protein degradation pathways. By targeting these interactions, compounds like 2-(3-methylbutyl)-2,3-dihydro-1H-isoindol-5-amine could offer novel therapeutic strategies for diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. Recent research has demonstrated that isoindole-based compounds can disrupt specific PPIs with high selectivity, making them valuable leads for drug development.

The synthesis of CAS No. 1099677-29-8 involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. The construction of the isoindole ring typically requires a [4+2] cycloaddition reaction or other cyclization techniques, followed by functionalization to introduce the desired substituents. The 3-methylbutyl group is introduced through alkylation or coupling reactions, while the amine group is often incorporated during the initial stages of synthesis to facilitate subsequent modifications.

In terms of physical properties, CAS No. 1099677-29-8 exhibits a melting point consistent with its molecular weight and structural rigidity. Its solubility in organic solvents makes it suitable for various analytical techniques such as HPLC and NMR spectroscopy. These properties are essential for characterizing the compound and assessing its stability under different conditions.

From a pharmacokinetic perspective, the hydrophobic nature of CAS No. 1099677-29-8 may influence its absorption and distribution profiles in vivo. However, its bioavailability can be optimized through structural modifications or formulation strategies. Preclinical studies have shown that isoindole derivatives like this compound exhibit favorable pharmacokinetic profiles, making them attractive candidates for further development.

Looking ahead, the exploration of CAS No. 1099677-29_8 is expected to expand into areas such as combinatorial chemistry and high-throughput screening (HTS). These approaches will enable researchers to identify novel analogs with enhanced potency and selectivity for specific targets. Additionally, computational methods like molecular docking and machine learning algorithms will play a crucial role in predicting the binding modes and optimizing the structure of this compound for therapeutic applications.

In conclusion, CAS No. 1099677_2_8, or 2-(3-methylbutyl)-2_3-dihydro_1H_isondol_5_amine, represents a promising lead compound with potential applications in drug discovery and materials science. Its unique structure, combined with recent advances in medicinal chemistry, positions it as a valuable tool for addressing unmet medical needs and advancing our understanding of complex biological systems.